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Compound of Interest

4-(Difluoromethoxy)phenyl
Compound Name:
isocyanate

Cat. No.: B1349296

An In-depth Technical Guide to 4-(Difluoromethoxy)phenyl Isocyanate

Introduction

4-(Difluoromethoxy)phenyl isocyanate is an aromatic organic compound featuring a highly
reactive isocyanate group (-N=C=0) and a difluoromethoxy group (-OCHF2) attached to a
benzene ring. This combination of functional groups makes it a valuable reagent and building
block in organic synthesis, particularly in the development of novel pharmaceuticals and
agrochemicals. The difluoromethoxy group can enhance metabolic stability and lipophilicity,
properties often sought in drug candidates. This guide provides a comprehensive overview of
its physicochemical properties, synthesis, reactivity, and safety considerations for researchers,
scientists, and drug development professionals.

Physicochemical Properties

The fundamental physical and chemical characteristics of 4-(difluoromethoxy)phenyl
isocyanate are summarized below. These properties are essential for its handling, storage,
and application in experimental settings.
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Property Value Reference
CAS Number 58417-15-5 [1]12]
Molecular Formula CsHsF2NO2 [2][3]
Molecular Weight 185.13 g/mol [2][3]
Boiling Point 217.8°C at 760 mmHg [1]

Flash Point 85.5°C [1]

Density 1.25 g/cm3 [1]
Synonyms 1-(difluoromethoxy)-4- e

isocyanatobenzene

Reactivity and Chemical Behavior

The primary site of reactivity in 4-(difluoromethoxy)phenyl isocyanate is the electrophilic
carbon atom of the isocyanate group. This group readily reacts with nucleophiles such as
alcohols, amines, and water.

e Reaction with Amines: Forms substituted ureas. This is a cornerstone reaction in the
synthesis of many pharmaceuticals.

¢ Reaction with Alcohols: Yields carbamates.

o Reaction with Water: The compound is sensitive to moisture and reacts with water, which
can lead to the formation of an unstable carbamic acid that decomposes to form an aniline
and carbon dioxide. This reactivity necessitates storage in dry conditions.[4][5]

The isocyanate group's reactivity is influenced by the electronic properties of the aromatic ring.
The difluoromethoxy group, being electron-withdrawing, can modulate the electrophilicity of the
isocyanate carbon. The reactivity of isocyanates is also dependent on the nucleophilicity of the
reacting partner and the reaction conditions, such as solvent and temperature.[6]
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General Reactivity of 4-(Difluoromethoxy)phenyl Isocyanate
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Caption: General reaction pathways of the isocyanate group.

Experimental Protocols
Synthesis of 4-(Difluoromethoxy)phenyl Isocyanate

The synthesis of aryl isocyanates is commonly achieved from the corresponding aniline
derivative. A general and widely used method involves the reaction of the aniline with phosgene
or a phosgene equivalent, such as triphosgene, in an inert solvent.

General Procedure using Triphosgene:
A method adapted from the synthesis of similar isocyanates involves the following steps.[7][8]

» Reaction Setup: A solution of 4-(difluoromethoxy)aniline (1 equivalent) in a dry, inert solvent
like dichloromethane (DCM) or toluene is prepared in a three-necked flask equipped with a
dropping funnel, a condenser, and a nitrogen inlet.
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Phosgenation: A solution of triphosgene (approximately 0.35-0.40 equivalents) in the same
solvent is added dropwise to the aniline solution at a controlled temperature, typically 0°C.

Base Addition: After the initial addition, a non-nucleophilic base such as triethylamine (2.2
equivalents) is added dropwise to neutralize the HCI generated during the reaction.

Reaction Monitoring: The mixture is allowed to warm to room temperature and then refluxed.
The reaction progress is monitored by thin-layer chromatography (TLC) or infrared (IR)
spectroscopy, looking for the disappearance of the amine and the appearance of the strong
isocyanate peak (~2250-2275 cm™1).

Workup and Purification: Upon completion, the reaction mixture is cooled, and the solvent is
removed under reduced pressure. The residue is then purified, typically by vacuum
distillation, to yield the final 4-(difluoromethoxy)phenyl isocyanate product.

Synthesis Workflow

1. Dissolve 4-(difluoromethoxy)aniline
in dry solvent (e.g., DCM)

Y

2. Add Triphosgene solution
dropwise at 0°C

\

3. Add Triethylamine dropwise

A

4. Reflux and monitor reaction
(TLC or IR)

Y

5. Solvent removal
(Rotary Evaporation)

6. Purify by vacuum distillation

Final Product:
4-(Difluoromethoxy)phenyl Isocyanate
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Caption: A typical workflow for isocyanate synthesis.

Safety and Handling

4-(Difluoromethoxy)phenyl isocyanate is a hazardous chemical and must be handled with
appropriate safety precautions in a well-ventilated fume hood.

Hazard Class Statement

Harmful if swallowed, in contact with skin, or if

Acute Toxicity )
inhaled.[3]
Skin Irritation Causes skin irritation.[3]
Eye Irritation Causes serious eye irritation.[3]
Respiratory Hazard May cause respiratory irritation.[3]

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[3][9]

o Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[3] Use only outdoors or in
a well-ventilated area.[9]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and
moisture. Keep the container tightly closed.

o First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[9]

o First Aid (IF ON SKIN): Wash with plenty of soap and water.[3]

e First Aid (IF SWALLOWED): Call a poison center or doctor if you feel unwell.[3]

Applications in Research and Drug Development
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Isocyanates are critical reagents in the synthesis of urea and carbamate linkages, which are
prevalent in many biologically active molecules. 4-(Trifluoromethoxy)phenyl isocyanate, a
closely related compound, is used in the synthesis of novel antiplatelet agents.[4][5] Similarly,
4-(difluoromethoxy)phenyl isocyanate serves as a key building block for introducing the
difluoromethoxyphenyl moiety into target molecules. This group is often used as a bioisostere
for other functional groups to improve the pharmacokinetic profile of a drug candidate. The
synthesis of complex N-heterocycles, which are important scaffolds in medicinal chemistry, can
also utilize phenyl isocyanate derivatives as a carbonyl source.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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